Cas no 2171690-80-3 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidooxolane-2-carboxylic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidooxolane-2-carboxylic acid
• CAS No: 2171690-80-3
• MF: C₂₃H₂₁N₅O₆
• MW: 463.442744970322
• CID: 6454797
• PubChem ID: 165764855
• Update Time: 2025-05-30

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidooxolane-2-carboxylic acid
• 2171690-80-3
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazole-3-amido]oxolane-2-carboxylic acid
• EN300-1540200

• Inchi： 1S/C23H21N5O6/c29-20(24-17-9-10-33-18(17)21(30)31)19-25-22(28-27-19)26-23(32)34-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-18H,9-11H2,(H,24,29)(H,30,31)(H2,25,26,27,28,32)
• InChI Key： SNUXXMVMYUMDID-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(C1=NC(=NN1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 463.14918341g/mol
• Monoisotopic Mass: 463.14918341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 156Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidooxolane-2-carboxylic acid

Comprehensive Analysis of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidooxolane-2-carboxylic acid (CAS No. 2171690-80-3)

The compound 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidooxolane-2-carboxylic acid (CAS No. 2171690-80-3) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 1,2,4-triazole core, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly focusing on this compound due to its potential applications in targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidooxolane-2-carboxylic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This technique is widely used in the production of therapeutic peptides, which are gaining traction in treating conditions such as diabetes, cancer, and autoimmune diseases. The compound’s unique triazole moiety also aligns with the growing interest in click chemistry, a method praised for its efficiency and selectivity in bioconjugation.

One of the most frequently searched questions in scientific forums is: "What are the applications of Fmoc-protected triazole derivatives in drug discovery?" This reflects the compound’s importance in medicinal chemistry. The 1,2,4-triazole ring is known for its bioisosteric properties, often mimicking amide bonds while offering enhanced metabolic stability. As a result, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidooxolane-2-carboxylic acid is being explored for its role in designing protease inhibitors and kinase modulators, two hot topics in oncology research.

Another area of interest is the compound’s potential in biomaterials science. With the rise of 3D bioprinting and tissue engineering, researchers are investigating how Fmoc-protected building blocks can be used to create self-assembling hydrogels. These hydrogels serve as scaffolds for cell growth, opening new avenues in regenerative medicine. The carboxylic acid group in 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidooxolane-2-carboxylic acid further enhances its utility by allowing facile conjugation with other biomolecules.

From a synthetic chemistry perspective, the compound’s CAS No. 2171690-80-3 is often queried in databases for its purity and spectral data. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) analyses confirm its structural integrity, making it a reliable choice for high-throughput screening. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage and lower energy consumption—aligns with the global push for sustainable laboratory practices.

In conclusion, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidooxolane-2-carboxylic acid represents a versatile tool in both academic and industrial settings. Its applications span from peptide therapeutics to biomaterials innovation, addressing some of the most pressing challenges in modern science. As research continues to uncover its full potential, this compound is poised to remain a focal point in cutting-edge chemical and biological studies.